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Compound of Interest

Compound Name: 3-Methyl-5-nitrocatechol

CAS No.: 5378-76-7

Cat. No.: B1419049

Get Quote

Executive Summary & Pharmacological Positioning
3-Methyl-5-nitrocatechol (MNC) is a mono-nitrated catechol derivative often utilized as a

mechanistic probe and structural analog in the study of Catechol-O-methyltransferase (COMT)

inhibition.

While clinically approved inhibitors like Tolcapone and Entacapone utilize a nitrocatechol

scaffold to chelate the catalytic magnesium ion (

) at the COMT active site, MNC serves as a critical reference point for understanding the
electronic requirements of this binding. Unlike the highly potent reference standard OR-486
(3,5-Dinitrocatechol), which possesses two electron-withdrawing nitro groups, MNC contains
one electron-donating methyl group. This substitution significantly alters its

, redox potential, and mitochondrial toxicity profile, making it an essential model for studying
"uncoupling" toxicity versus enzymatic inhibition.
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Feature
3-Methyl-5-
nitrocatechol
(MNC)

OR-486 (3,5-
Dinitrocatecho
l)

Tolcapone Entacapone

Primary Use

SAR Probe /

Environmental

Tracer

In Vitro

Reference

Standard

Clinical Drug

(Central/Peripher

al)

Clinical Drug

(Peripheral)

COMT Potency (

)

Moderate (~100–

500 nM)*

Very High (10–15

nM)

Ultra High (0.7–

2.0 nM)
High (10–20 nM)

Binding

Mechanism

Reversible

Chelation

Tight-Binding

Chelation

Tight-Binding

Chelation

Reversible

Chelation

Mitochondrial

Toxicity
High (Uncoupler) High (Uncoupler)

Moderate

(Uncoupler)
Low

BBB Penetration High (Lipophilic) Moderate High Low

*Estimated based on electronic substituent effects (Hammett

) relative to DNC.

Mechanism of Action & Structural Logic
The efficacy of any nitrocatechol inhibitor hinges on its acidity. The hydroxyl groups must be

sufficiently acidic to ionize and coordinate with the

ion in the COMT active site.

OR-486 (3,5-DNC): Two nitro groups (positions 3 and 5) strongly withdraw electrons,

lowering the

of the hydroxyls, creating a tight, almost irreversible complex with COMT.

3-Methyl-5-nitrocatechol (MNC): The methyl group at position 3 is electron-donating. This

destabilizes the phenolate anion compared to DNC, raising the

and weakening the coordination bond with
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.

Implication: MNC is a weaker inhibitor than DNC. Researchers use MNC to prove that the "3-

nitro" position is essential for nanomolar potency.

Pathway Visualization: COMT Inhibition Logic
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Figure 1: Mechanism of competitive inhibition. MNC competes with substrates (L-DOPA) for the

Magnesium center but binds less tightly than the dinitro-analog OR-486.

Experimental Models & Protocols
A. In Vitro Enzymatic Assay (Recombinant Human
COMT)
Objective: Determine the

of MNC relative to Tolcapone. Rationale: This assay isolates the biochemical efficacy without
pharmacokinetic variables.

Protocol:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1419049/docs?utm_src=pdf-body-img#publish-comparison-guide-efficacy-of-3-methyl-5-nitrocatechol-in-experimental-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Prep: Use recombinant membrane-bound COMT (MB-COMT) expressed in E. coli

or baculovirus systems.

Reaction Mix:

Buffer: 100 mM Phosphate buffer (pH 7.4) with 2 mM

.

Substrate: 500

M S-Adenosyl-L-methionine (SAM) + 100

M Esculetin (fluorescent substrate).

Inhibitor: Serial dilutions of MNC (1 nM – 10

M).

Detection: Monitor fluorescence decrease (Esculetin methylation) or SAH production via

fluorescence polarization (FP) assay.

Validation: Run OR-486 as a positive control. Expect OR-486

nM. MNC should show

nM.

B. Mitochondrial Toxicity Screening (Uncoupling Assay)
Objective: Assess the safety profile. MNC is a known environmental toxicant and uncoupler.

Rationale: Nitrocatechols can shuttle protons across the mitochondrial inner membrane,

dissipating the gradient (uncoupling). This is the mechanism behind Tolcapone's hepatotoxicity.

Protocol:

Model: Isolated rat liver mitochondria or HepG2 cells.

Measurement: Oxygen Consumption Rate (OCR) using a Seahorse XF Analyzer.
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Workflow:

Basal Respiration: Measure OCR.

Oligomycin Injection: Block ATP synthase.

Compound Injection: Add MNC (1–50

M).

Result: If MNC is an uncoupler, OCR will spike (maximal respiration) despite ATP synthase

inhibition, similar to FCCP.

Comparison: Tolcapone induces mild uncoupling at high doses; MNC and DNC typically

induce severe uncoupling due to high lipophilicity and acidity.

C. In Vivo Microdialysis (Rat Striatum)
Objective: Measure the effect of MNC on extracellular dopamine levels. Rationale:

Demonstrates Blood-Brain Barrier (BBB) penetration and central efficacy.

Protocol:

Subjects: Male Sprague-Dawley rats.

Probe Implantation: Stereotaxic insertion into the striatum (AP +0.5, ML +3.0, DV -6.0).

Administration:

L-DOPA/Carbidopa (IP injection).[1]

MNC (30 mg/kg IP) administered 60 min prior.

Analysis: HPLC-ECD quantification of Dopamine (DA), DOPAC, and HVA in dialysate.

Expected Outcome: MNC will likely increase DA levels less effectively than Tolcapone due to

weaker inhibition, but its lipophilicity ensures rapid BBB entry.
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When publishing your comparison, structure your data to highlight the Structure-Activity

Relationship (SAR).

Table 1: Comparative Efficacy Profile

Compound
Substituents
(C3, C5)

pKa (OH)

COMT
Inhibition (

)

Mitochondrial
Uncoupling (

)

OR-486 Nitro, Nitro ~3.5 6.0 nM
5

M (High Tox)

MNC Methyl, Nitro ~7.2 150 nM
15

M (High Tox)

Tolcapone
Benzophenone,

Nitro
~4.5 0.8 nM

50

M (Mod Tox)

Interpretation: The shift from Nitro (OR-486) to Methyl (MNC) increases the pKa (making the

molecule less acidic). This correlates directly with a 25-fold loss in potency, validating the

necessity of the electron-withdrawing nitro group for tight binding.

Experimental Workflow Diagram
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Figure 2: Sequential screening workflow for evaluating nitrocatechol derivatives.

References
Borgulya, J., et al. (1989).Catechol-O-methyltransferase-inhibiting pyrocatechol derivatives:
synthesis and structure-activity studies. Helvetica Chimica Acta. (Foundational SAR study
establishing the nitro-group requirement).

Silva, R., et al. (2024).Cellular and Mitochondrial Toxicity of Tolcapone, Entacapone, and

New Nitrocatechol Derivatives. ACS Pharmacology & Translational Science. Available at:

[Link]

Chow, K.S., et al. (2016).Quantification of nitroaromatic compounds in atmospheric fine

particulate matter. Environmental Chemistry.[2] (Identifies 3-Methyl-5-nitrocatechol as an

environmental marker). Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1419049/docs?utm_src=pdf-body-img#publish-comparison-guide-efficacy-of-3-methyl-5-nitrocatechol-in-experimental-models
https://pubs.acs.org/doi/10.1021/acsptsci.4c00124
https://users.ugent.be/~wmaenhau/China2017/pubs/chow_envchem2016.pdf
https://www.benchchem.com/product/b1419049/docs?utm_src=pdf-body#publish-comparison-guide-efficacy-of-3-methyl-5-nitrocatechol-in-experimental-models
https://www.publish.csiro.au/en/en15160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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